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Compound of Interest

Compound Name: 2-Chlorobenzoic Acid-13C7

Cat. No.: B12412596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-
Chlorobenzoic Acid-13C7, an isotopically labeled compound crucial for a range of

applications in scientific research and drug development. Due to the limited availability of

specific experimental data for the 13C7 isotopologue, this document primarily presents data for

the unlabeled 2-Chlorobenzoic Acid as a close surrogate. The key difference lies in the

molecular weight, a direct result of the carbon-13 enrichment.

Core Chemical Properties
2-Chlorobenzoic Acid is a white, crystalline solid.[1] The introduction of seven 13C atoms in 2-
Chlorobenzoic Acid-13C7 significantly increases its molecular weight, a property leveraged in

isotope dilution mass spectrometry for accurate quantification.

Physicochemical Data
The following table summarizes the key physicochemical properties of unlabeled 2-

Chlorobenzoic Acid. These values are expected to be very similar for 2-Chlorobenzoic Acid-
13C7, with the exception of molecular weight.
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Property Value Reference

Molecular Formula C7H5ClO2 [1][2][3]

Molecular Weight (unlabeled) 156.57 g/mol [1][4]

Molecular Weight (13C7) 163.55 g/mol (Calculated)

Melting Point 138-142 °C [4][5][6]

Boiling Point 285 °C [1][6]

Density 1.544 g/cm³ at 20 °C [4][6]

pKa 2.89 at 25 °C [1][4]

LogP 2.05

Solubility
Solubility data for unlabeled 2-Chlorobenzoic Acid in various solvents is detailed below.

Solvent Solubility ( g/100 g) Temperature (°C) Reference

Acetone 35.97 15 [4]

Benzene 2.02 26 [4]

Carbon Disulfide 0.41 15 [4]

Carbon Tetrachloride 0.36 15 [4]

Diethyl Ether 23.89 15 [4]

Ethanol Very Soluble - [4]

Ethyl Acetate 14.7 15 [4]

Heptane 2.64 79 [4]

Water 0.21 25 [4]

Water 4.03 100 [4]
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Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of 2-

Chlorobenzoic Acid.

NMR Spectroscopy
The 13C NMR spectrum of unlabeled 2-Chlorobenzoic Acid in CDCl3 shows the following

chemical shifts (δ) in ppm: 171.09, 134.83, 133.65, 132.54, 131.56, 128.46, 126.75.[7] For 2-
Chlorobenzoic Acid-13C7, the 1H NMR spectrum is expected to be similar to the unlabeled

compound, but the 13C NMR spectrum will show significant coupling between the 13C-labeled

carbons.

Mass Spectrometry
The mass spectrum of unlabeled 2-Chlorobenzoic Acid shows a molecular ion peak (M+) at

m/z 156.[8] For 2-Chlorobenzoic Acid-13C7, the molecular ion peak would be expected at

m/z 163, reflecting the mass of the seven 13C isotopes.

Experimental Protocols
While specific experimental protocols for the synthesis and analysis of 2-Chlorobenzoic Acid-
13C7 are not readily available in the public domain, established methods for the unlabeled

compound can be adapted.

Proposed Synthesis Workflow
The synthesis of 2-Chlorobenzoic Acid-13C7 would likely start from a 13C-labeled precursor,

such as 13C6-benzene. A plausible synthetic route is outlined below.

Benzene-13C6 Toluene-13C7

Friedel-Crafts
Alkylation (CH3Cl, AlCl3) 2-Chlorotoluene-13C7

Chlorination
(Cl2, FeCl3) 2-Chlorobenzoic Acid-13C7

Oxidation
(KMnO4)

Sample Preparation
(Dissolve in mobile phase)

Injection into
HPLC System

Chromatographic Separation
(C18 column)

UV Detection
Data Analysis

(Purity Assessment)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/SpectrumEN_118-91-2_13CNMR.htm
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_118-91-2_MS.htm
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://www.benchchem.com/product/b12412596?utm_src=pdf-body
https://www.benchchem.com/product/b12412596?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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